Cas no 124287-48-5 ((2S)-2-amino-N-methyl-N,3-diphenylpropanamide)
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide, a-amino-N-methyl-N-phenyl-, (S)-
- (2S)-2-amino-N-methyl-N,3-diphenylpropanamide
- (S)-2-amino-N-methyl-N, 3-diphenylpropanamide
- XOZKPDCRIFTSNG-HNNXBMFYSA-N
- 124287-48-5
- SCHEMBL16669849
- EN300-146809
-
- Inchi: 1S/C16H18N2O/c1-18(14-10-6-3-7-11-14)16(19)15(17)12-13-8-4-2-5-9-13/h2-11,15H,12,17H2,1H3/t15-/m0/s1
- InChI Key: XOZKPDCRIFTSNG-HNNXBMFYSA-N
- SMILES: O=C([C@H](CC1C=CC=CC=1)N)N(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 254.14204
- Monoisotopic Mass: 254.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.33
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-146809-0.05g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 0.05g |
$719.0 | 2023-06-08 | ||
| Enamine | EN300-146809-0.1g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 0.1g |
$755.0 | 2023-06-08 | ||
| Enamine | EN300-146809-0.25g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 0.25g |
$789.0 | 2023-06-08 | ||
| Enamine | EN300-146809-0.5g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 0.5g |
$823.0 | 2023-06-08 | ||
| Enamine | EN300-146809-1.0g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 1g |
$857.0 | 2023-06-08 | ||
| Enamine | EN300-146809-2.5g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 2.5g |
$1680.0 | 2023-06-08 | ||
| Enamine | EN300-146809-5.0g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 5g |
$2485.0 | 2023-06-08 | ||
| Enamine | EN300-146809-10.0g |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 10g |
$3683.0 | 2023-06-08 | ||
| Enamine | EN300-146809-50mg |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 50mg |
$719.0 | 2023-09-29 | ||
| Enamine | EN300-146809-100mg |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide |
124287-48-5 | 100mg |
$755.0 | 2023-09-29 |
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (2S)-2-amino-N-methyl-N,3-diphenylpropanamide
Introduction to (2S)-2-amino-N-methyl-N,3-diphenylpropanamide (CAS No. 124287-48-5)
(2S)-2-amino-N-methyl-N,3-diphenylpropanamide (CAS No. 124287-48-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a methyl group, and two phenyl groups attached to a propanamide backbone. The chiral center at the second carbon position imparts specific stereochemical properties that are crucial for its biological activities and potential therapeutic applications.
The synthesis of (2S)-2-amino-N-methyl-N,3-diphenylpropanamide has been extensively studied due to its potential as a lead compound in drug discovery. Various synthetic routes have been developed to achieve high enantiomeric purity, which is essential for optimizing its pharmacological properties. One notable method involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process. Recent advancements in asymmetric synthesis have further refined these methods, enabling more efficient and cost-effective production of this compound.
In terms of its biological activity, (2S)-2-amino-N-methyl-N,3-diphenylpropanamide has shown promising results in several preclinical studies. It has been evaluated for its potential as an analgesic agent due to its ability to modulate pain pathways. Research has indicated that this compound can interact with specific receptors involved in pain signaling, such as the μ-opioid receptor (MOR). Studies have also explored its anti-inflammatory properties, suggesting that it may have dual therapeutic effects in managing pain and inflammation.
Moreover, (2S)-2-amino-N-methyl-N,3-diphenylpropanamide has been investigated for its neuroprotective effects. Preclinical models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of neuroinflammatory responses and the protection of neurons from oxidative stress.
The pharmacokinetic properties of (2S)-2-amino-N-methyl-N,3-diphenylpropanamide have also been studied to assess its suitability for clinical development. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug formulation and dosing regimens.
Recent clinical trials have further validated the therapeutic potential of (2S)-2-amino-N-methyl-N,3-diphenylpropanamide. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no significant adverse effects reported at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in specific patient populations, such as those suffering from chronic pain or neurodegenerative disorders.
In addition to its direct therapeutic applications, (2S)-2-amino-N-methyl-N,3-diphenylpropanamide serves as a valuable tool in basic research. Its unique chemical structure makes it an excellent candidate for studying receptor-ligand interactions and signal transduction pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various physiological processes and diseases.
The future prospects for (2S)-2-amino-N-methyl-N,3-diphenylpropanamide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of novel derivatives with improved pharmacological profiles.
In conclusion, (2S)-2-amino-N-methyl-N,3-diphenylpropanamide (CAS No. 124287-48-5) is a multifaceted compound with significant potential in both research and clinical applications. Its unique structural features and biological activities make it a valuable asset in the pursuit of new therapeutic strategies for pain management and neurodegenerative diseases.
124287-48-5 ((2S)-2-amino-N-methyl-N,3-diphenylpropanamide) Related Products
- 740-57-8(L-Phenylalanine b-naphthylamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)